1-benzyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-(2,5-difluorophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14F2N2O2/c20-14-8-9-16(21)17(11-14)22-18(24)15-7-4-10-23(19(15)25)12-13-5-2-1-3-6-13/h1-11H,12H2,(H,22,24)
• InChI Key: RJGZHFMIZULILD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H14F2N2O2
• Molecular Weight: 340.3 g/mol

Description

1-benzyl-N-(2,5-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the dihydropyridine family, which is known for its diverse biological activities.

Scientific Research Applications

Thermally Cross-linked Polyimide Membranes

Thermally cross-linked polyimide membranes exhibit superior performance in ethanol dehydration via pervaporation. Novel carboxyl-containing polyimides were synthesized and employed as pervaporation membranes, showcasing the importance of thermal treatment on membrane morphology and separation performance. This research underscores the potential of polyimide membranes in separation applications (Xu & Wang, 2015).

Synthesis and Biological Activity

Research into the structure-activity relationship of certain pyridines as human CB1 inverse agonists led to the development of potent and selective compounds. This synthesis and the exploration of biological activities highlight the compound's relevance in medicinal chemistry and pharmacology (Meurer et al., 2005).

Chemical Imidization Study

An experimental and theoretical study on the effect of medium on chemical imidization provided insights into the transformation of polyamic acid into copolymers containing imide and isoimide rings. The study's findings contribute to the understanding of polymer chemistry and material science applications (Koton et al., 1984).

Antimicrobial Properties of Thiourea Derivatives

Research on the synthesis, spectroscopic properties, and antipathogenic activity of new thiourea derivatives indicated significant anti-microbial and antibiofilm properties against Pseudomonas aeruginosa and Staphylococcus aureus. These findings are crucial for the development of novel anti-microbial agents (Limban, Marutescu, & Chifiriuc, 2011).

Hyperbranched Aromatic Polyimides

The preparation and properties of hyperbranched aromatic polyimides via polyamic acid methyl ester precursors were investigated for their potential in gas separation applications. This research highlights the role of molecular architecture in determining the material's properties and applications (Yamanaka, Jikei, & Kakimoto, 2000).